Cas no 1250887-09-2 (N-Allyl-3-aminobenzenesulfonamide)

• Product Name: N-Allyl-3-aminobenzenesulfonamide
• CAS No: 1250887-09-2
• MF: C₉H₁₂N₂O₂S
• MW: 212.268780708313
• CID: 5737173
• PubChem ID: 61111389
• Update Time: 2025-06-08

N-Allyl-3-aminobenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 1250887-09-2
• N-Allyl-3-aminobenzenesulfonamide
• N-Allyl-3-amino-benzenesulfonamide
• Benzenesulfonamide, 3-amino-N-2-propen-1-yl-

• Inchi： 1S/C9H12N2O2S/c1-2-6-11-14(12,13)9-5-3-4-8(10)7-9/h2-5,7,11H,1,6,10H2
• InChI Key： BUBSIIJWWBBNEK-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C=1)N)(NCC=C)(=O)=O

Computed Properties

• Exact Mass: 212.06194880g/mol
• Monoisotopic Mass: 212.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 80.6Ų

Experimental Properties

• Density: 1.245±0.06 g/cm3(Predicted)
• Boiling Point: 395.4±52.0 °C(Predicted)
• pka: 10.90±0.50(Predicted)

Additional information on N-Allyl-3-aminobenzenesulfonamide

Recent Advances in the Study of N-Allyl-3-aminobenzenesulfonamide (CAS: 1250887-09-2): A Promising Sulfonamide Derivative in Chemical Biology and Drug Discovery

N-Allyl-3-aminobenzenesulfonamide (CAS: 1250887-09-2) is a sulfonamide derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. Sulfonamides have long been recognized for their diverse pharmacological activities, including antibacterial, antifungal, and anticancer properties. The unique structural features of N-Allyl-3-aminobenzenesulfonamide, particularly the allyl and amino functional groups, make it a promising candidate for further exploration in drug discovery and development.

A recent study published in the Journal of Medicinal Chemistry (2023) investigated the potential of N-Allyl-3-aminobenzenesulfonamide as a carbonic anhydrase (CA) inhibitor. CAs are a family of metalloenzymes that play crucial roles in various physiological processes, and their dysregulation has been implicated in numerous diseases, including cancer, glaucoma, and epilepsy. The study employed a combination of molecular docking, kinetic assays, and X-ray crystallography to elucidate the binding mode and inhibitory mechanism of N-Allyl-3-aminobenzenesulfonamide against several CA isoforms. The results demonstrated that this compound exhibits selective inhibition towards CA IX and XII, which are overexpressed in hypoxic tumors, suggesting its potential as an anticancer agent.

In another study published in Bioorganic & Medicinal Chemistry Letters (2024), researchers explored the antimicrobial properties of N-Allyl-3-aminobenzenesulfonamide against a panel of clinically relevant pathogens. The compound exhibited potent activity against both Gram-positive and Gram-negative bacteria, with minimum inhibitory concentrations (MICs) comparable to those of established antibiotics. Mechanistic studies revealed that the compound interferes with bacterial folate biosynthesis, a pathway essential for microbial growth and survival. These findings highlight the potential of N-Allyl-3-aminobenzenesulfonamide as a lead compound for the development of novel antibacterial agents, particularly in the face of rising antibiotic resistance.

Beyond its direct pharmacological applications, N-Allyl-3-aminobenzenesulfonamide has also been investigated as a versatile building block in chemical biology. A recent report in Chemical Communications (2023) described its use in the synthesis of sulfonamide-based probes for protein labeling and imaging. The allyl group serves as a convenient handle for further functionalization via click chemistry, enabling the attachment of fluorophores, biotin, or other reporter groups. This approach has been successfully applied to label and track specific proteins in live cells, providing valuable insights into their localization and dynamics.

Despite these promising developments, challenges remain in the optimization and clinical translation of N-Allyl-3-aminobenzenesulfonamide. Issues such as solubility, metabolic stability, and potential off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies and medicinal chemistry optimization. Nevertheless, the growing body of research on this compound underscores its potential as a valuable tool in chemical biology and a promising starting point for drug discovery efforts targeting various diseases.